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Compound of Interest

Compound Name: N-Despropyl Macitentan-d4

Cat. No.: B15138543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

associated with the Certificate of Analysis for the N-Despropyl Macitentan-d4 reference

standard. This document is intended to assist researchers, scientists, and drug development

professionals in understanding and utilizing this stable isotope-labeled internal standard for

quantitative bioanalytical studies.

Product Information
N-Despropyl Macitentan-d4 is the deuterium-labeled form of N-Despropyl Macitentan, the

active metabolite of Macitentan. It is primarily used as an internal standard in mass

spectrometry-based bioanalytical methods for the accurate quantification of N-Despropyl

Macitentan in biological matrices.
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Parameter Value

Compound Name N-Despropyl Macitentan-d4

Synonyms

Macitentan ACT-132577-d4, N-[5-(4-

Bromophenyl)-6-[2-[(5-bromo-2-

pyrimidinyl)oxy]ethoxy-d4]-4-pyrimidinyl]-

sulfamide

Molecular Formula C₁₆H₁₀D₄Br₂N₆O₄S

Molecular Weight 550.22 g/mol

CAS Number Not widely available

Chemical Structure
(A chemical structure image would be placed

here in a full document)

Physicochemical Properties
Parameter Value

Appearance White to Off-White Solid

Solubility Soluble in DMSO and Methanol

Storage Conditions -20°C, protected from light and moisture

Analytical Data
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for N-Despropyl Macitentan-d4.
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Analytical Method Result

¹H NMR Conforms to structure

Mass Spectrometry (MS) Conforms to structure

¹³C NMR Conforms to structure

Infrared (IR) Spectroscopy Conforms to structure

Purity and Assay
Analytical Method Result

High-Performance Liquid Chromatography

(HPLC)
≥98%

Isotopic Purity (d₄) ≥99%

Residual Solvents Meets ICH Q3C limits

Water Content (Karl Fischer) <0.5%

Assay (by HPLC or qNMR) 95.0% - 105.0%

Experimental Protocols
Detailed methodologies for the key analytical techniques used to characterize N-Despropyl
Macitentan-d4 are provided below. These are representative protocols based on published

analytical methods for Macitentan and its metabolites.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.
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Column Temperature: 30°C.

Detection Wavelength: 266 nm.

Injection Volume: 10 µL.

Sample Preparation: The reference standard is accurately weighed and dissolved in a

suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Identification and Bioanalysis

Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm).

Mobile Phase: Isocratic or gradient elution with 0.1% formic acid in water and acetonitrile.

Flow Rate: 0.350 mL/min.

Column Temperature: 40°C.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions: Specific precursor to product ion

transitions are monitored for both the analyte and the internal standard.

Sample Preparation (from plasma): Protein precipitation is a common method. An aliquot of

plasma is mixed with a solution of N-Despropyl Macitentan-d4 in acetonitrile. The mixture is

vortexed and centrifuged to precipitate proteins. The supernatant is then diluted and injected

into the LC-MS/MS system.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

Experiments: ¹H NMR, ¹³C NMR, and other relevant 2D NMR experiments (e.g., COSY,

HSQC) are performed to confirm the chemical structure and the position of the deuterium

labels.

Mandatory Visualizations
Metabolic Pathway of Macitentan
The following diagram illustrates the metabolic conversion of Macitentan to its active

metabolite, N-Despropyl Macitentan.
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Metabolic pathway of Macitentan to N-Despropyl Macitentan.

Analytical Workflow for Bioanalysis
This diagram outlines the typical workflow for the quantification of N-Despropyl Macitentan in a

biological matrix using N-Despropyl Macitentan-d4 as an internal standard.
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Bioanalytical workflow for N-Despropyl Macitentan quantification.

This technical guide serves as a comprehensive resource for the understanding and

application of the N-Despropyl Macitentan-d4 reference standard. For lot-specific data,

always refer to the Certificate of Analysis provided by the supplier.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for N-Despropyl
Macitentan-d4 Reference Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138543/docs#technical-guide-certificate-of-
analysis-for-n-despropyl-macitentan-d4-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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